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Compound of Interest

Compound Name: 4-(Benzyloxy)cyclohexanone

Cat. No.: B028227

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Benzyloxy)cyclohexanone in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)

4-(Benzyloxy)cyclohexanone is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times to
protect against splashes. A
face shield may be required for
larger quantities or when there

is a significant splash risk.[2]

Hand Protection

Chemical-resistant Gloves

Nitrile or other suitable
chemically resistant gloves
should be worn. Gloves must
be inspected before use and
disposed of properly after
handling.[2]

Body Protection

Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to
protect street clothing. For
larger scale operations, a
chemical-resistant apron or

coveralls may be necessary.[2]

Respiratory Protection

Fume Hood or Respirator

All handling of 4-
(Benzyloxy)cyclohexanone
should be conducted in a well-
ventilated area, preferably a
chemical fume hood, to
minimize inhalation of vapors.
[3] If a fume hood is not
available or ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge should be used.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-(Benzyloxy)cyclohexanone:
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Property

Value

CAS Number

2987-06-6[5]

Molecular Formula

C13H1602[5]

Molecular Weight

204.27 g/mol [6]

Physical Form

Liquid or Solid[6]

Boiling Point

118-120 °C at 0.14 Torr

Signal Word

Warning|[6]

GHS Pictogram

GHSO07 (Exclamation Mark)

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is critical for safety.

Experimental Workflow
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Safe Handling Workflow for 4-(Benzyloxy)cyclohexanone

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Prepare Work Area
(Ensure fume hood is operational)

Begin Experiment

Handling & Ei)erimentation

Weigh/Measure Chemical in Fume Hood

i

Perform Experimental Procedure

l

Keep Containers Tightly Closed When Not in Use

Complete Experiment

Post-Experiment & Disposal

Decontaminate Work Area

'

Segregate and Label Waste
('Hazardous Waste")

i

Dispose of Waste via
Licensed Professional Service

Click to download full resolution via product page

Safe handling workflow diagram.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b028227?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Detailed Methodologies

Handling and Storage:

» Always handle 4-(Benzyloxy)cyclohexanone in a well-ventilated area, preferably within a
chemical fume hood.[3]

» Avoid direct contact with the substance.[3]

o Keep the container tightly closed when not in use.[3]

o Store in a cool, well-ventilated area away from incompatible materials.[3]
o Take precautionary measures against static discharge.

First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

 After skin contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[7]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Spill Response:
o Evacuate non-essential personnel from the spill area.
o Ensure adequate ventilation.

» Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[8]

e Do not use combustible materials like paper towels to absorb the spill.[8]
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o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste disposal.[3]

» Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste.

Disposal Plan:

» All waste materials contaminated with 4-(Benzyloxy)cyclohexanone, including empty
containers, absorbent materials from spills, and contaminated PPE, must be treated as
hazardous waste.

o Collect waste in compatible, tightly sealed, and properly labeled containers. The label should
clearly state "Hazardous Waste" and identify the contents.

o Dispose of the hazardous waste through a licensed professional waste disposal service in
accordance with all local, state, and federal regulations.[3] Do not dispose of it down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
(Benzyloxy)cyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028227#personal-protective-equipment-for-handling-
4-benzyloxy-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/product/b028227#personal-protective-equipment-for-handling-4-benzyloxy-cyclohexanone
https://www.benchchem.com/product/b028227#personal-protective-equipment-for-handling-4-benzyloxy-cyclohexanone
https://www.benchchem.com/product/b028227#personal-protective-equipment-for-handling-4-benzyloxy-cyclohexanone
https://www.benchchem.com/product/b028227#personal-protective-equipment-for-handling-4-benzyloxy-cyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

